2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)acetamide

• IUPAC Name: 2-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C14H22N4O2/c1-10-11(2)16-9-17-14(10)20-8-12-3-5-18(6-4-12)7-13(15)19/h9,12H,3-8H2,1-2H3,(H2,15,19)
• InChI Key: VVSVKMXXIWOSLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)CC(=O)N)C
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol

Description

2-(4-(((5,6-Dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)acetamide, also known as DMXAA, is a small molecule that has been studied for its potential use in cancer treatment. DMXAA was first identified in the 1990s as a compound with anti-tumor properties, and since then, it has been the subject of extensive research.

Scientific Research Applications

Synthesis of Antimicrobial Agents

A study highlighted the synthesis of antimicrobial agents using a series of pyrimidinones and oxazinones derivatives, showcasing the compound's role in developing new antibacterial and antifungal treatments comparable to established drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anti-Inflammatory and Analgesic Agents

Another application involves the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds showed promising analgesic and anti-inflammatory activities, with select compounds demonstrating significant COX-2 inhibitory activity, suggesting potential for drug development (Abu‐Hashem et al., 2020).

Polymeric Coordination Complexes

Research into tautomeric amidines interacting with 3-ferrocenylmethylidene-2,4-pentanedione resulted in the formation of polymeric coordination complexes of potassium ferrocenyl-(hexahydro)pyrimidoxides. This showcases the compound's utility in forming intricate chemical structures with potential applications in materials science (Klimova et al., 2013).

Antimicrobial Nano-Materials

The compound's derivatives have been explored for antimicrobial activities, particularly against pathogenic bacteria and Candida species. Some derivatives demonstrated significant effectiveness against fungi, indicating the compound's potential in developing antimicrobial materials or agents (Mokhtari & Pourabdollah, 2013).

Insecticidal and Antibacterial Potential

Pyrimidine linked pyrazole heterocyclics synthesized through microwave irradiative cyclocondensation were evaluated for their insecticidal and antibacterial potential. These compounds showed promising activity against Pseudococcidae insects and selected microorganisms, highlighting the compound's potential in agricultural pest control and bacterial infection treatment (Deohate & Palaspagar, 2020).